Cas no 228873-77-6 (Ethanone,2,2,2-trifluoro-1-(1H-indol-2-yl)-)

Ethanone,2,2,2-trifluoro-1-(1H-indol-2-yl)- structure
228873-77-6 structure
Product Name:Ethanone,2,2,2-trifluoro-1-(1H-indol-2-yl)-
CAS No:228873-77-6
MF:C10H6F3NO
MW:213.15595293045
CID:245163
PubChem ID:4089750
Update Time:2025-04-19

Ethanone,2,2,2-trifluoro-1-(1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2,2,2-trifluoro-1-(1H-indol-2-yl)-
    • Ethanone, 2,2,2-trifluoro-1-(1H-indol-2-yl)- (9CI)
    • 2,2,2-Trifluoro-1-(1H-indol-2-yl)ethanone
    • VSPZYLFNHKDKQI-UHFFFAOYSA-N
    • trifluoroacetylindole
    • DTXSID20399185
    • 2,2,2-trifluoro-1-(1H-indol-2-yl)ethan-1-one
    • SCHEMBL5377871
    • EN300-1932377
    • 228873-77-6
    • Inchi: 1S/C10H6F3NO/c11-10(12,13)9(15)8-5-6-3-1-2-4-7(6)14-8/h1-5,14H
    • InChI Key: VSPZYLFNHKDKQI-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CC2C=CC=CC=2N1)=O)(F)F

Computed Properties

  • Exact Mass: 213.04018
  • Monoisotopic Mass: 213.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 32.86

Ethanone,2,2,2-trifluoro-1-(1H-indol-2-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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$1078.0 2023-06-02
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Enamine
EN300-1932377-5.0g
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